Cas no 1251292-93-9 (1,4-oxazepane-4-sulfonamide)

• Product Name: 1,4-oxazepane-4-sulfonamide
• CAS No: 1251292-93-9
• MF: C₅H₁₂N₂O₃S
• MW: 180.225379943848
• MDL: MFCD17258106
• CID: 4581934
• PubChem ID: 62067791
• Update Time: 2025-05-26

1,4-oxazepane-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1,4-oxazepane-4-sulfonamide

• MDL： MFCD17258106
• Inchi： 1S/C5H12N2O3S/c6-11(8,9)7-2-1-4-10-5-3-7/h1-5H2,(H2,6,8,9)
• InChI Key： IQNISBHTMIOXNQ-UHFFFAOYSA-N
• SMILES： O1CCCN(S(N)(=O)=O)CC1

Computed Properties

• Exact Mass: 180.05686342g/mol
• Monoisotopic Mass: 180.05686342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 81Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazepines 1,4-oxazepines

Additional information on 1,4-oxazepane-4-sulfonamide

Comprehensive Overview of 1,4-Oxazepane-4-sulfonamide (CAS No. 1251292-93-9): Properties, Applications, and Research Insights

1,4-Oxazepane-4-sulfonamide (CAS No. 1251292-93-9) is a heterocyclic organic compound featuring a unique seven-membered oxazepane ring fused with a sulfonamide functional group. This structural combination endows the molecule with distinctive physicochemical properties, making it a subject of interest in pharmaceutical and agrochemical research. The compound's sulfonamide moiety is particularly noteworthy, as it often contributes to biological activity, including enzyme inhibition and receptor modulation.

Recent studies highlight the growing demand for sulfonamide derivatives in drug discovery, driven by their versatility in targeting diseases like diabetes, cancer, and microbial infections. 1,4-Oxazepane-4-sulfonamide has emerged as a scaffold for designing novel therapeutics due to its balanced lipophilicity and hydrogen-bonding capacity. Researchers are exploring its potential as a kinase inhibitor or G-protein-coupled receptor (GPCR) modulator, aligning with trends in precision medicine.

The synthesis of CAS 1251292-93-9 typically involves cyclization strategies to construct the oxazepane core, followed by sulfonylation. Advanced techniques like flow chemistry have been adopted to optimize yield and purity, addressing industry demands for scalable production. Analytical characterization via NMR spectroscopy and high-resolution mass spectrometry (HRMS) confirms its structural integrity, a critical step for regulatory compliance in pharmaceutical applications.

Environmental and safety profiles of 1,4-oxazepane-4-sulfonamide are rigorously evaluated under guidelines such as REACH and ICH. Its biodegradability and low ecotoxicity make it a candidate for sustainable chemistry initiatives. Notably, computational models (in silico studies) predict favorable ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) properties, reducing developmental risks.

In material science, derivatives of 1251292-93-9 are investigated for polymer stabilization and corrosion inhibition. The sulfonamide group enhances thermal stability, appealing to industries requiring high-performance additives. Patent analyses reveal increasing filings for analogous structures, signaling commercial potential.

Frequently searched questions include: "What are the biological targets of 1,4-oxazepane-4-sulfonamide?" and "How does CAS 1251292-93-9 compare to other sulfonamide-based compounds in drug design?" These reflect the scientific community's focus on structure-activity relationships (SAR) and therapeutic innovation.

Future directions may involve leveraging AI-driven molecular design to refine the compound's efficacy or repurpose it for emerging diseases. Collaborative efforts between academia and industry are key to unlocking its full potential while adhering to green chemistry principles.